Cas no 1248105-63-6 (4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole
• CAS No: 1248105-63-6
• MF: C₉H₇Cl₂N₃
• MW: 228.077979326248
• CID: 5094951
• Update Time: 2025-08-03

4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(2-chlorophenyl)-
• 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole

• Inchi： 1S/C9H7Cl2N3/c10-5-7-6-14(13-12-7)9-4-2-1-3-8(9)11/h1-4,6H,5H2
• InChI Key： PKKZVQSXNHZENX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C=C(CCl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole

Recent Advances in the Study of 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole (CAS: 1248105-63-6)

The compound 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole (CAS: 1248105-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a triazole core with chloromethyl and chlorophenyl substituents, has been explored for its potential as a building block in the synthesis of bioactive molecules and as a key intermediate in the development of novel therapeutic agents.

Recent studies have highlighted the role of this compound in click chemistry, particularly in the synthesis of triazole-containing compounds via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of the chloromethyl group allows for further functionalization, making it a valuable scaffold for the design of libraries of small molecules with potential pharmacological activities. Researchers have successfully utilized this compound in the synthesis of analogs targeting various enzymes and receptors, including kinases and G-protein-coupled receptors (GPCRs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole as a precursor for the development of potent inhibitors of protein tyrosine phosphatases (PTPs), a class of enzymes implicated in numerous diseases, including cancer and diabetes. The study reported that derivatives of this compound exhibited selective inhibition of specific PTP isoforms, with promising in vitro and in vivo activity.

Another significant application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). A recent publication in Bioconjugate Chemistry detailed the synthesis of ADCs using 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole as a stable and efficient linker, enabling the targeted delivery of cytotoxic payloads to cancer cells. The study reported improved stability and efficacy compared to traditional linker systems, highlighting the compound's potential in oncology therapeutics.

Despite these promising developments, challenges remain in the optimization of the compound's physicochemical properties and pharmacokinetic profile. Current research efforts are focused on structural modifications to enhance solubility and bioavailability while maintaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts, with several derivatives currently in preclinical evaluation.

In conclusion, 4-(chloromethyl)-1-(2-chlorophenyl)-1H-1,2,3-triazole (CAS: 1248105-63-6) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its role as a versatile building block and linker, coupled with its potential as a pharmacophore, positions it as a compound of significant interest for future research. Continued exploration of its derivatives and applications is expected to yield novel therapeutic candidates in the coming years.